Cas no 886928-63-8 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is a benzothiazole-derived sulfonamide compound with potential applications in medicinal chemistry and biochemical research. Its structure features a 5,6-dimethylbenzothiazole core linked to a 3-methylpiperidine-sulfonyl-substituted benzamide moiety, suggesting possible interactions with biological targets such as enzymes or receptors. The compound's sulfonamide group enhances solubility and binding affinity, while the dimethylbenzothiazole scaffold may contribute to fluorescence or bioactivity. This molecule could serve as a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined chemical structure allows for precise modifications to optimize pharmacokinetic properties. Further studies are required to fully elucidate its mechanistic profile and therapeutic potential.
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide structure
886928-63-8 structure
Product Name:N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
CAS No:886928-63-8
MF:C22H25N3O3S2
MW:443.582202672958
CID:5478608
Update Time:2025-11-01

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
    • Inchi: 1S/C22H25N3O3S2/c1-14-5-4-10-25(13-14)30(27,28)18-8-6-17(7-9-18)21(26)24-22-23-19-11-15(2)16(3)12-20(19)29-22/h6-9,11-12,14H,4-5,10,13H2,1-3H3,(H,23,24,26)
    • InChI Key: SVWSTTBGLPEMHJ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC(C)=C(C)C=C2S1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2653-0074-2μmol
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2653-0074-5μmol
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2653-0074-10μmol
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2653-0074-20μmol
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2653-0074-1mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2653-0074-2mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2653-0074-3mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2653-0074-4mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2653-0074-5mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2653-0074-10mg
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
886928-63-8 90%+
10mg
$79.0 2023-05-16

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Related Literature

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

Professional Introduction to N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 886928-63-8)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 886928-63-8, represents a novel class of molecules with potential therapeutic applications. The structural features of this compound, particularly the presence of a benzothiazole core and a sulfonylbenzamide moiety, make it an intriguing candidate for further investigation in drug discovery.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, widely recognized for its biological activity across various therapeutic categories. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, the dimethyl substitution at the 5 and 6 positions of the benzothiazole ring enhances its solubility and bioavailability, making it more suitable for pharmacological applications.

The sulfonylbenzamide group appended to the benzothiazole core introduces additional functional properties that can modulate the compound's interactions with biological targets. Sulfonyl groups are known for their ability to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. The presence of a piperidine ring in the 4-position further enhances the compound's pharmacokinetic properties, improving its metabolic stability and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide interacts favorably with several key biological targets, including enzymes and receptors involved in inflammatory pathways. This interaction profile suggests that the compound may have therapeutic potential in conditions such as chronic inflammation and autoimmune disorders.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of this compound. The benzothiazole moiety has been shown to inhibit the production of pro-inflammatory cytokines, while the sulfonylbenzamide group enhances its binding to specific enzymes involved in inflammation. These findings are supported by preliminary animal models, which indicate that the compound can modulate inflammatory responses without significant toxicity.

The synthesis of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzothiazole core through cyclization reactions, followed by sulfonylation and piperidine functionalization. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and reduce byproduct formation.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide serves as an excellent model for studying how modifications in its chemical structure can influence its biological activity. By systematically varying substituents on the benzothiazole and sulfonylbenzamide moieties, researchers can identify structural features that enhance potency and selectivity.

The potential applications of this compound extend beyond anti-inflammatory therapies. Preliminary data suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. Additionally, its interaction with certain enzymes has implications for treating metabolic disorders such as diabetes.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only compounds with proven safety and efficacy reach patients. N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is currently undergoing preclinical testing to evaluate its pharmacokinetic profile and potential side effects. These studies are essential for determining whether it will proceed to human clinical trials.

The role of interdisciplinary collaboration in pharmaceutical research cannot be overstated. Chemists work closely with biologists and pharmacologists to design and test new compounds like N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide. This collaborative approach ensures that compounds are not only chemically novel but also biologically relevant and clinically promising.

In conclusion, N-(5,6-dimethyl-1,3-benzothiazol-2-yli)sulfonylbenzamide (CAS No. 88692863) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.